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The table below summarizes key data on antibiotic adverse drug reactions (ADRs) and cross-reactivity,

primarily between penicillins and cephalosporins.

Antibiotic Class /
Drug

Reported ADR Rate /
Key Finding

Cross-Reactivity with
Penicillin

Key References & Notes

Fluoroquinolones

Penicillins

Cephalosporins

Highest reported ADR
rate (29.3%) among
antibiotic classes; 4x
higher odds of
neurological events

[1].

Second highest
reported ADR rate
(23.4%) [1].

Third highest reported
ADR rate (21%) [1].

Information not covered
in search results.

Self-cross-reactivity
within class.

True cross-reactivity is
much lower than
historically reported,;
recent studies suggest it
may be close to 0% with
cefazolin [3].

Study based on regional
pharmacovigilance data

1.

"Flucloxacillin" studied, but
not "Fuzlocillin" specifically

[2].

Historical 10% figure is
debunked; based on
contaminated early drug
batches [3].
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Antibiotic Class / Reported ADR Rate/ Cross-Reactivity with
Key References & Notes

Drug Key Finding Penicillin
Cefazolin (1st Gen Information not Extremely rare ( <1%); Preferred for surgical
Cephalosporin) covered in search specific to its unique prophylaxis; distinct
results. side chains, not the core  chemical structure
beta-lactam ring [3]. explains low cross-

reactivity [3].

Experimental Protocols for Cross-Reactivity
Assessment

For researchers investigating antibiotic hypersensitivity, the following clinical diagnostic pathway is used to

confirm or rule out true allergies.
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Patient with Reported
Penicillin Allergy

Clinical Risk Stratification

(see Table 1)

Moderate Risk

Skin Testing (ST)
« Skin Prick Test (SPT) Low Risk
* Intradermal Test (IDT)

ST Negative

. Oral Drug Provocation
ST Positive [ Testing (DPT) ]

Reaction OccursNo Reaction

Hypersensitivity No Hypersensitivity

Confirmed Confirmed

Click to download full resolution via product page
The diagnostic process involves these key methodological steps [2] [3]:

 Skin Testing (ST): This is the initial in-vivo test for patients stratified as moderate risk.

o Skin Prick Test (SPT): A small amount of the antibiotic allergen is introduced into the skin's
surface. A wheal-and-flare response indicates a positive result.

o Intradermal Test (IDT): If the SPT is negative, a small volume of the allergen is injected
intradermally. This is more sensitive than SPT. Note: The negative predictive value of
intradermal testing is higher for immediate hypersensitivity (86%) than for non-immediate
reactions (67%) [2].

¢ Oral Drug Provocation Testing (DPT): This is considered the diagnestic criterion standard [2].
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o Procedure: The suspected antibiotic is administered orally in gradually increasing doses under

medical supervision.
o Application: It is used for low-risk patients directly or for moderate/high-risk patients who have

tested negative on skin tests.

Key Implications for Clinical Practice and Research

The data indicates that a reported penicillin allergy should not automatically preclude the use of

cephalosporins, especially cefazolin. The following risk stratification tool can guide preoperative antibiotic

selection in patients reporting a penicillin allergy [3]:

Risk . R Recommended Antibiotic for
Reported Index Reaction to Penicillin .

Category Prophylaxis

Low Risk Side effects (e.g., Gl upset, headache), Cefazolin
unknown reaction, remote rash (>5 years
ago)

Moderate History of anaphylaxis, angioedema, Refer for allergy testing; use

Risk difficulty breathing, recent urticaria (<5 years  clindamycin/lvancomycin if not tested.
ago)

High Risk Severe reactions like Stevens-Johnson Clindamycin or vancomycin

Syndrome, toxic epidermal necrolysis,
multiorgan involvement
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To cite this document: Smolecule. [Comparative Analysis of Antibiotic Cross-Reactivity and Adverse

Events]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b11254927#fuzlocillin-cross-reactivity-with-other-antibiotics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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